Cas no 2169860-64-2 ((2E)-3-(3-methyladamantan-1-yl)prop-2-enoic acid)

• Product Name: (2E)-3-(3-methyladamantan-1-yl)prop-2-enoic acid
• CAS No: 2169860-64-2
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• CID: 6258351
• PubChem ID: 165527073
• Update Time: 2025-10-18

(2E)-3-(3-methyladamantan-1-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(3-methyladamantan-1-yl)prop-2-enoic acid
• EN300-1457058
• 2169860-64-2

• Inchi： 1S/C14H20O2/c1-13-5-10-4-11(6-13)8-14(7-10,9-13)3-2-12(15)16/h2-3,10-11H,4-9H2,1H3,(H,15,16)/b3-2+
• InChI Key： JKIZJGOQMFIXRR-NSCUHMNNSA-N
• SMILES： OC(/C=C/C12CC3CC(C1)CC(C)(C3)C2)=O

Computed Properties

• Exact Mass: 220.146329876g/mol
• Monoisotopic Mass: 220.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 37.3Ų

Additional information on (2E)-3-(3-methyladamantan-1-yl)prop-2-enoic acid

Introduction to (2E)-3-(3-methyladamantan-1-yl)prop-2-enoic Acid (CAS No 2169860-64-2)

(2E)-3-(3-methyladamantan-1-yl)prop-2-enoic acid, identified by the CAS registry number 2169860-64-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines an adamantanyl group with a propenoic acid moiety. The adamantane framework, known for its high stability and rigidity, serves as a robust scaffold for various functional groups, making it a valuable component in the design of advanced materials and pharmaceutical agents.

The synthesis of (2E)-3-(3-methyladamantan-1-yl)prop-2-enoic acid involves a series of carefully designed organic reactions, including alkylation, oxidation, and cyclization processes. Recent studies have highlighted the importance of stereochemistry in the synthesis of such compounds, with particular attention paid to the (E)-configuration of the double bond in the propenoic acid group. This configuration plays a critical role in determining the compound's physical properties and reactivity.

One of the most promising applications of this compound lies in its potential use as a building block for advanced materials. The combination of the rigid adamantane structure with the reactive propenoic acid group makes it an ideal candidate for polymerization reactions. Researchers have explored its use in creating high-performance polymers with enhanced mechanical and thermal properties. These polymers have potential applications in aerospace, automotive industries, and electronic devices where durability and heat resistance are paramount.

In addition to its role in materials science, (2E)-3-(3-methyladamantan-1-yl)prop-2-enoic acid has shown promise in pharmacological research. The compound's unique structure allows for interactions with specific biological targets, making it a potential lead compound for drug development. Recent studies have focused on its ability to modulate cellular signaling pathways involved in inflammation and neurodegenerative diseases. Early experimental results indicate that this compound may possess anti-inflammatory and neuroprotective properties, warranting further investigation.

The stability and reactivity of this compound make it an attractive candidate for use in various chemical transformations. For instance, its propenoic acid group can undergo Michael addition reactions, enabling the construction of complex molecular architectures. Moreover, the adamantane moiety provides steric protection to reactive sites, enhancing the selectivity of these reactions.

From an environmental standpoint, researchers have also investigated the biodegradability and toxicity of (2E)-3-(3-methyladamantan-1-yl)prop-2-enioic acid. Initial findings suggest that the compound exhibits low toxicity to aquatic organisms under standard test conditions. However, further studies are required to fully assess its environmental impact and ensure sustainable practices during its production and application.

In conclusion, (2E)-3-(3-methyladamantan--1--yl)prop--2--enoic acid (CAS No 2169860--64--2) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a key player in future innovations within materials science and pharmacology.